Cas no 2169340-54-7 (4-Chloro-2-(3,3,3-trifluoropropyl)pyrimidine-5-carboxylic acid)

• Product Name: 4-Chloro-2-(3,3,3-trifluoropropyl)pyrimidine-5-carboxylic acid
• CAS No: 2169340-54-7
• MF: C₈H₆ClF₃N₂O₂
• MW: 254.593651294708
• CID: 5772186
• PubChem ID: 165958553
• Update Time: 2025-06-14

4-Chloro-2-(3,3,3-trifluoropropyl)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2169340-54-7
• 4-chloro-2-(3,3,3-trifluoropropyl)pyrimidine-5-carboxylic acid
• EN300-1459111
• 4-Chloro-2-(3,3,3-trifluoropropyl)pyrimidine-5-carboxylic acid

• Inchi： 1S/C8H6ClF3N2O2/c9-6-4(7(15)16)3-13-5(14-6)1-2-8(10,11)12/h3H,1-2H2,(H,15,16)
• InChI Key： LVKPSUDRHIBJGK-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=NC(CCC(F)(F)F)=N1

Computed Properties

• Exact Mass: 254.0069896g/mol
• Monoisotopic Mass: 254.0069896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 63.1Ų

Additional information on 4-Chloro-2-(3,3,3-trifluoropropyl)pyrimidine-5-carboxylic acid

Research Briefing on 4-Chloro-2-(3,3,3-trifluoropropyl)pyrimidine-5-carboxylic acid (CAS: 2169340-54-7)

4-Chloro-2-(3,3,3-trifluoropropyl)pyrimidine-5-carboxylic acid (CAS: 2169340-54-7) is a fluorinated pyrimidine derivative that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules, particularly in the design of kinase inhibitors and antiviral agents. This briefing provides an overview of the latest research advancements related to this compound, focusing on its synthetic routes, biological activities, and potential therapeutic applications.

The compound's unique structural features, including the trifluoropropyl moiety and the carboxylic acid group, contribute to its versatility in chemical modifications and interactions with biological targets. Recent synthetic methodologies have emphasized the use of palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions to efficiently introduce the trifluoropropyl group into the pyrimidine scaffold. These advancements have enabled the scalable production of 4-Chloro-2-(3,3,3-trifluoropropyl)pyrimidine-5-carboxylic acid, facilitating its broader application in medicinal chemistry.

In terms of biological activity, recent in vitro studies have demonstrated that derivatives of this compound exhibit potent inhibitory effects against several kinases, including EGFR and VEGFR, which are critical targets in cancer therapy. The trifluoromethyl group is believed to enhance the binding affinity and metabolic stability of these inhibitors. Additionally, preliminary antiviral screening has revealed promising activity against RNA viruses, suggesting potential applications in the treatment of viral infections such as influenza and SARS-CoV-2.

Further pharmacological evaluations have explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies indicate that the carboxylic acid moiety improves solubility and bioavailability, while the chloro and trifluoropropyl groups contribute to target selectivity. However, challenges remain in optimizing the balance between potency and off-target effects, which are currently being addressed through structure-activity relationship (SAR) studies.

In conclusion, 4-Chloro-2-(3,3,3-trifluoropropyl)pyrimidine-5-carboxylic acid represents a promising scaffold for the development of novel therapeutic agents. Ongoing research is focused on expanding its applications in oncology and virology, as well as exploring its potential in other disease areas. Future directions include the design of prodrugs to further enhance bioavailability and the investigation of combination therapies to overcome resistance mechanisms. This compound exemplifies the intersection of synthetic chemistry and drug discovery, offering valuable insights for researchers in the field.